Cas no 1368489-48-8 (3-amino-2-(1H-indol-3-yl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(1H-indol-3-yl)-2-methylpropan-1-ol
• CAS No: 1368489-48-8
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6057624
• PubChem ID: 82282856
• Update Time: 2025-06-15

3-amino-2-(1H-indol-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1H-indol-3-yl)-2-methylpropan-1-ol
• EN300-1851303
• 1368489-48-8

• Inchi： 1S/C12H16N2O/c1-12(7-13,8-15)10-6-14-11-5-3-2-4-9(10)11/h2-6,14-15H,7-8,13H2,1H3
• InChI Key： MWLHJUJXBBTMQT-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-amino-2-(1H-indol-3-yl)-2-methylpropan-1-ol

Introduction to 3-amino-2-(1H-indol-3-yl)-2-methylpropan-1-ol (CAS No. 1368489-48-8) and Its Emerging Applications in Chemical Biology

The compound 3-amino-2-(1H-indol-3-yl)-2-methylpropan-1-ol, identified by the CAS number 1368489-48-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif combining an indole ring with an amino-substituted alkanol backbone, has garnered attention for its versatile chemical properties and biological activities. The indole moiety, known for its prevalence in natural products and bioactive molecules, alongside the chiral center introduced by the methylpropan-1-ol group, makes this compound a promising candidate for further exploration in drug discovery and molecular probe development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 3-amino-2-(1H-indol-3-yl)-2-methylpropan-1-ol, facilitating its incorporation into various biochemical assays and therapeutic investigations. The structural features of this compound suggest potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. For instance, the indole ring is a well-documented scaffold in medicinal chemistry, with numerous derivatives exhibiting pharmacological effects ranging from antimicrobial to anti-inflammatory properties. The presence of an amino group further enhances the compound's reactivity, allowing for post-synthetic modifications that can fine-tune its biological activity.

In the context of current research, 3-amino-2-(1H-indol-3-yl)-2-methylpropan-1-ol has been investigated for its potential role in modulating signaling pathways associated with neurological disorders. Studies have hinted at its ability to interact with neurotransmitter receptors, particularly those involved in pain perception and mood regulation. The indole derivative's structural similarity to certain neurotransmitters may enable it to serve as a selective ligand, offering a novel approach to developing treatments for conditions such as depression and neuropathic pain. Preliminary computational studies have suggested that the compound can bind to specific pockets on target proteins with high affinity, underscoring its therapeutic promise.

Moreover, the chiral nature of 3-amino-2-(1H-indol-3-yl)-2-methylpropan-1-ol presents an opportunity to explore enantioselective pharmacology—a critical aspect of modern drug development. The stereochemistry of the molecule can influence its biological efficacy and toxicity profiles, making it essential to investigate both enantiomers separately. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound, allowing researchers to dissect the contributions of each stereocenter to its overall activity. Such studies not only enhance our understanding of the molecule's mechanism of action but also provide insights into optimizing its pharmacokinetic properties.

Another area where 3-amino-2-(1H-indol-3-yl)-2-methylpropan-1-ol has shown promise is in the field of cancer research. The indole scaffold is known to possess chemopreventive and chemotherapeutic properties, and derivatives thereof have been explored as anticancer agents. The specific arrangement of functional groups in this compound may enable it to inhibit key enzymes involved in tumor proliferation and survival. Initial in vitro assays have demonstrated modest inhibitory effects on certain cancer cell lines, suggesting that further optimization could yield more potent derivatives. Additionally, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for investigating brain tumors and other central nervous system malignancies.

The synthesis of 3-amino-2-(1H-indol-3-yl)-2-methylpropan-1-ol also highlights recent innovations in synthetic methodology. The use of transition-metal-catalyzed reactions has streamlined the construction of the indole core, while protecting group strategies have allowed for selective functionalization at multiple sites. These advances not only improve yield but also enable access to complex derivatives that might be otherwise challenging to synthesize. As synthetic chemists continue to refine their techniques, the accessibility of such molecules will likely increase, fostering more extensive exploration of their biological roles.

In conclusion, 3-amino-2-(1H-indol-3-yl)-2-methylpropan-1-ol (CAS No. 1368489-48-8) is a structurally intriguing compound with broad applications in chemical biology and pharmaceutical research. Its unique combination of an indole ring and an amino-substituted alkanol backbone positions it as a valuable tool for investigating neurological disorders, cancer biology, and other areas of interest. With ongoing advancements in synthetic chemistry and computational biology, this molecule is poised to play a significant role in future drug discovery efforts.